Cas no 923693-33-8 (10-(methylsulfanyl)-2,4,9-triazatricyclo9.4.0.0^{3,8}pentadeca-1(11),3,5,7,9,12,14-heptaene)

• Product Name: 10-(methylsulfanyl)-2,4,9-triazatricyclo9.4.0.0^{3,8}pentadeca-1(11),3,5,7,9,12,14-heptaene
• CAS No: 923693-33-8
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 6305577
• PubChem ID: 16824016
• Update Time: 2025-07-09

10-(methylsulfanyl)-2,4,9-triazatricyclo9.4.0.0^{3,8}pentadeca-1(11),3,5,7,9,12,14-heptaene Chemical and Physical Properties

Names and Identifiers

• 10-(methylsulfanyl)-2,4,9-triazatricyclo9.4.0.0^{3,8}pentadeca-1(11),3,5,7,9,12,14-heptaene
• SCHEMBL2507893
• 6-methylsulfanyl-11H-pyrido[2,3-b][1,4]benzodiazepine
• LDMLJVUAYJUVNR-UHFFFAOYSA-N
• F2875-0102
• 6-(methylthio)-11H-benzo[e]pyrido[3,2-b][1,4]diazepine
• 10-(methylsulfanyl)-2,4,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene
• AB00681707-01
• AKOS024707281
• 923693-33-8

• Inchi： 1S/C13H11N3S/c1-17-13-9-5-2-3-6-10(9)15-12-11(16-13)7-4-8-14-12/h2-8H,1H3,(H,14,15)
• InChI Key： LDMLJVUAYJUVNR-UHFFFAOYSA-N
• SMILES： S(C)C1C2C=CC=CC=2NC2=C(C=CC=N2)N=1

Computed Properties

• Exact Mass: 241.06736854g/mol
• Monoisotopic Mass: 241.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 10-(methylsulfanyl)-2,4,9-triazatricyclo9.4.0.0^{3,8}pentadeca-1(11),3,5,7,9,12,14-heptaene

Exploring 10-(methylsulfanyl)-2,4,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene (CAS No. 923693-33-8): A Comprehensive Overview

The compound 10-(methylsulfanyl)-2,4,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene, identified by its CAS No. 923693-33-8, is a fascinating heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its complex structure, featuring a triazatricyclic core and a methylsulfanyl substituent, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into the properties, potential applications, and recent advancements related to this unique compound.

One of the most intriguing aspects of 10-(methylsulfanyl)-2,4,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene is its structural complexity, which combines multiple nitrogen atoms and a sulfur-containing functional group. This arrangement is reminiscent of other heterocyclic compounds that have shown promise in drug discovery, particularly in targeting enzymes and receptors. Researchers are increasingly focusing on such scaffolds due to their potential to modulate biological pathways with high specificity.

In the context of medicinal chemistry, the triazatricyclic framework of this compound is particularly noteworthy. Similar structures have been investigated for their antiviral, anticancer, and anti-inflammatory properties. For instance, the presence of the methylsulfanyl group could enhance the compound's ability to interact with biological targets, making it a candidate for further pharmacological studies. Recent trends in drug development emphasize the importance of such multifunctional molecules, especially in the era of personalized medicine and targeted therapies.

Beyond its potential in healthcare, 10-(methylsulfanyl)-2,4,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene may also find applications in materials science. The compound's rigid, polycyclic structure and sulfur-containing moiety could contribute to the development of advanced organic electronic materials, such as organic light-emitting diodes (OLEDs) or conductive polymers. As the demand for sustainable and high-performance materials grows, researchers are exploring unconventional molecular designs like this one to push the boundaries of innovation.

The synthesis and characterization of CAS No. 923693-33-8 present both challenges and opportunities. Modern computational chemistry tools, including density functional theory (DFT) calculations, can provide valuable insights into its electronic properties and reactivity. These techniques are increasingly being used to predict the behavior of complex molecules before experimental synthesis, saving time and resources. Additionally, advancements in green chemistry are driving the development of more sustainable synthetic routes for such compounds, aligning with global efforts to reduce the environmental impact of chemical research.

From a commercial perspective, the interest in 10-(methylsulfanyl)-2,4,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene is reflected in the growing number of patents and publications referencing its structure. Companies specializing in fine chemicals and custom synthesis are likely to monitor its development closely, as it could serve as a building block for more complex molecules. The compound's unique features also make it a candidate for inclusion in high-throughput screening libraries, where diverse chemical scaffolds are essential for discovering new bioactive agents.

In conclusion, 10-(methylsulfanyl)-2,4,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene (CAS No. 923693-33-8) represents a compelling example of how intricate molecular designs can open doors to innovative applications. Whether in drug discovery, materials science, or sustainable chemistry, this compound exemplifies the intersection of creativity and scientific rigor. As research continues to uncover its full potential, it may well become a cornerstone in the development of next-generation technologies and therapies.